Cas no 1262006-04-1 (4-(5-Cyano-2-fluorophenyl)-3-fluorobenzoic acid)

• Product Name: 4-(5-Cyano-2-fluorophenyl)-3-fluorobenzoic acid
• CAS No: 1262006-04-1
• MF: C₁₄H₇F₂NO₂
• MW: 259.207690477371
• MDL: MFCD18320160
• CID: 2768912
• PubChem ID: 53226072
• Update Time: 2025-06-07

4-(5-Cyano-2-fluorophenyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1262006-04-1
• MFCD18320160
• DTXSID50689804
• 4-(5-CYANO-2-FLUOROPHENYL)-3-FLUOROBENZOIC ACID
• 4-(5-Cyano-2-fluorophenyl)-3-fluorobenzoic acid, 95%
• 5'-Cyano-2,2'-difluoro[1,1'-biphenyl]-4-carboxylic acid
• 4-(5-Cyano-2-fluorophenyl)-3-fluorobenzoic acid

• MDL： MFCD18320160
• Inchi： 1S/C14H7F2NO2/c15-12-4-1-8(7-17)5-11(12)10-3-2-9(14(18)19)6-13(10)16/h1-6H,(H,18,19)
• InChI Key： KWJDDTPAMQZKTQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C1C(=CC=C(C#N)C=1)F

Computed Properties

• Exact Mass: 259.04448479Da
• Monoisotopic Mass: 259.04448479Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.1Ų

Additional information on 4-(5-Cyano-2-fluorophenyl)-3-fluorobenzoic acid

Introduction to 4-(5-Cyano-2-fluorophenyl)-3-fluorobenzoic Acid (CAS No. 1262006-04-1)

4-(5-Cyano-2-fluorophenyl)-3-fluorobenzoic acid, identified by its Chemical Abstracts Service number CAS No. 1262006-04-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include fluorine and cyano substituents. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 4-(5-Cyano-2-fluorophenyl)-3-fluorobenzoic acid consists of a benzoic acid core substituted with a fluorophenyl group at the 4-position and a cyano group at the 5-position of the phenyl ring. This arrangement not only influences its electronic properties but also its reactivity, which is crucial for its applications in medicinal chemistry. The fluorine atoms introduce electron-withdrawing effects, enhancing the acidity of the carboxylic acid group, while the cyano group can participate in further functionalization through nucleophilic addition reactions.

In recent years, there has been a growing interest in developing novel benzoic acid derivatives as potential therapeutic agents. The structural motifs present in 4-(5-Cyano-2-fluorophenyl)-3-fluorobenzoic acid align well with this trend, as they are known to exhibit a range of biological activities. For instance, fluorinated aromatic compounds have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The cyano group further expands the scope of possible biological interactions by serving as a handle for further chemical modifications.

One of the most compelling aspects of 4-(5-Cyano-2-fluorophenyl)-3-fluorobenzoic acid is its utility as a building block in drug discovery. Researchers have leveraged its scaffold to design and synthesize new molecules with enhanced pharmacological profiles. For example, studies have demonstrated that derivatives of this compound can modulate enzyme activity and receptor binding, offering promising leads for treating neurological disorders and metabolic diseases. The fluorine atoms, in particular, play a critical role in improving metabolic stability and binding affinity.

The synthesis of 4-(5-Cyano-2-fluorophenyl)-3-fluorobenzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by nucleophilic substitution and cyanation reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce fluorine atoms efficiently. These synthetic strategies highlight the compound's versatility and its potential for large-scale production.

Recent advancements in computational chemistry have further enhanced our understanding of the properties of 4-(5-Cyano-2-fluorophenyl)-3-fluorobenzoic acid. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches are complemented by experimental validations, where X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are used to confirm the structural integrity of synthesized compounds.

The pharmaceutical industry has shown particular interest in developing fluorinated benzoic acid derivatives due to their favorable pharmacokinetic properties. For instance, compounds containing fluorine atoms often exhibit improved bioavailability and prolonged half-life in vivo. This has led to several clinical trials where derivatives of benzoic acids are being tested for their efficacy in treating various conditions. The success of these trials underscores the importance of compounds like 4-(5-Cyano-2-fluorophenyl)-3-fluorobenzoic acid in modern drug development.

In conclusion, 4-(5-Cyano-2-fluorophenyl)-3-fluorobenzoic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an even greater role in addressing unmet medical needs. The ongoing development efforts underscore its potential as a cornerstone molecule in future drug discovery initiatives.